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Compound of Interest

Compound Name: Gossypolone

Cat. No.: B1671996 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. Gossypolone, a derivative of Gossypol, is a compound with

significant biological activity, including antisteroidogenic and antireproductive properties.[1] Due

to its potential hazards, including being harmful if swallowed, proper handling and disposal are

critical to mitigate risks and ensure compliance with safety regulations. This guide provides a

comprehensive, step-by-step operational plan for the safe disposal of Gossypolone.

Immediate Safety and Logistical Information
Gossypolone is classified as an acute oral toxicant (Category 4). It is essential to handle this

compound with appropriate personal protective equipment (PPE) and to be aware of first aid

measures in case of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Body Protection: Wear a lab coat.

First Aid Measures:

If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Immediately call a

poison center or doctor.
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If on Skin: Rinse the skin thoroughly with plenty of water. Remove contaminated clothing.

If Inhaled: Move the person to fresh air. If breathing is difficult, provide respiratory support.

In Case of Eye Contact: Immediately flush the eyes with large amounts of water.

Quantitative Data Summary
For easy reference, the key chemical and physical properties of Gossypolone are summarized

in the table below.

Property Value

Molecular Formula C30H26O10

Molecular Weight 546.52 g/mol [2]

CAS Number 4547-72-2

Appearance Powder[2]

Solubility DMSO: 5.47 mg/mL (10.01 mM)[2]

Step-by-Step Disposal Protocol
The proper disposal of Gossypolone waste must adhere to local, state, and federal

regulations. The following protocol outlines a safe and compliant disposal workflow.

Step 1: Waste Identification and Segregation

Identify all materials contaminated with Gossypolone. This includes:

Unused or expired pure Gossypolone.

Solutions containing Gossypolone.

Contaminated laboratory consumables (e.g., pipette tips, vials, gloves, absorbent pads).

Segregate Gossypolone waste from non-hazardous trash and other chemical waste

streams to prevent cross-contamination.
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Step 2: Containerization

Use a designated, leak-proof, and chemically compatible container for collecting

Gossypolone waste.

The container must be clearly labeled as "Hazardous Waste" and should include the full

chemical name "Gossypolone."

Step 3: Waste Accumulation

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.

Keep the waste container securely closed at all times, except when adding waste.

Step 4: Arranging for Disposal

Once the waste container is full, or if the waste is no longer being generated, arrange for its

disposal through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Step 5: Handling Empty Containers

An "empty" container that held Gossypolone must still be disposed of as hazardous waste

unless it has been properly decontaminated.

Follow institutional guidelines for the disposal of empty chemical containers.

Experimental Protocols
While specific experimental protocols for Gossypolone disposal are not detailed in the

provided search results, the general principle is to manage it as a hazardous chemical waste.
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The procedures outlined above are based on standard best practices for the disposal of toxic

laboratory chemicals.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Gossypolone
waste.
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Caption: Gossypolone Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1671996?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9787675/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9787675/
https://www.targetmol.com/compound/gossypolone
https://www.benchchem.com/product/b1671996#gossypolone-proper-disposal-procedures
https://www.benchchem.com/product/b1671996#gossypolone-proper-disposal-procedures
https://www.benchchem.com/product/b1671996#gossypolone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

